Cas no 84100-32-3 (Benzenesulfonic acid,3-amino-5-[(5-chloro-2,6-difluoro-4-pyrimidinyl)amino]-4-methyl-, sodium salt(1:1))

• Product name: Benzenesulfonic acid,3-amino-5-[(5-chloro-2,6-difluoro-4-pyrimidinyl)amino]-4-methyl-, sodium salt(1:1)
• CAS No: 84100-32-3
• MF: C₁₁H₈N₄O₃F₂SCl-^.Na+
• MW: 372.71082
• CID: 727342
• PubChem ID: 23662492

Benzenesulfonic acid,3-amino-5-[(5-chloro-2,6-difluoro-4-pyrimidinyl)amino]-4-methyl-, sodium salt(1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,3-amino-5-[(5-chloro-2,6-difluoro-4-pyrimidinyl)amino]-4-methyl-, sodium salt(1:1)
• sodium 2-amino-6-[(5-chloro-2,6-difluoro-4-pyrimidinyl)amino]toluene-4-sulphonate
• sodium,3-amino-5-[(5-chloro-2,6-difluoropyrimidin-4-yl)amino]-4-methylbenzenesulfonate
• EINECS 282-113-7
• 84100-32-3
• DTXSID90232979
• Sodium 3-amino-5-((5-chloro-2,6-difluoropyrimidin-4-yl)amino)-4-methylbenzenesulfonate
• Sodium 2-amino-6-((5-chloro-2,6-difluoro-4-pyrimidinyl)amino)toluene-4-sulphonate
• NS00038405
• SODIUM 2-AMINO-6-[(5-CHLORO-2,6-DIFLUORO-4-PYRIMIDINYL)AMINO]TOLUENE-4-SULFONATE

• Inchi： InChI=1S/C11H9ClF2N4O3S.Na/c1-4-6(15)2-5(22(19,20)21)3-7(4)16-10-8(12)9(13)17-11(14)18-10;/h2-3H,15H2,1H3,(H,16,17,18)(H,19,20,21);/q;+1/p-1
• InChI Key： MFCDEHPQPKZEKI-UHFFFAOYSA-M
• SMILES： CC1=C(C=C(C=C1NC2=C(C(=NC(=N2)F)F)Cl)S(=O)(=O)[O-])N.[Na+]

Computed Properties

• Exact Mass: 371.98714
• Monoisotopic Mass: 371.98714
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 500
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129